N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide

• IUPAC Name: N,N'-bis[(E)-(4-chlorophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C16H12Cl2N4O2/c17-13-5-1-11(2-6-13)9-19-21-15(23)16(24)22-20-10-12-3-7-14(18)8-4-12/h1-10H,(H,21,23)(H,22,24)/b19-9+,20-10+
• InChI Key: VKIHCVACQCOVEO-LQGKIZFRSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C(=O)NN=CC2=CC=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)C(=O)N/N=C/C2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C16H12Cl2N4O2
• Molecular Weight: 363.2 g/mol

Description

N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide, also known as CBE, is a compound that has been widely used in scientific research due to its potential therapeutic properties. CBE is a hydrazine derivative that has been synthesized by various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide is not fully understood. However, it has been suggested that N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide exerts its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has also been reported to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has been shown to have various biochemical and physiological effects. It has been reported to increase the levels of reactive oxygen species (ROS) and induce DNA damage in cancer cells. N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has also been shown to decrease the levels of glutathione, an antioxidant that protects cells from oxidative stress. Furthermore, N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has been reported to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in tumor invasion and metastasis.

Advantages and Limitations for Lab Experiments

N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has several advantages for lab experiments. It is relatively easy to synthesize and is commercially available. N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has also been shown to have low toxicity in vitro and in vivo. However, N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has some limitations for lab experiments. It is insoluble in water and requires the use of organic solvents for its preparation. Furthermore, N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has poor bioavailability and is rapidly metabolized in vivo.

Future Directions

There are several future directions for the study of N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide. One direction is to investigate the potential of N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide as a therapeutic agent for various diseases such as cancer, viral infections, and fungal infections. Another direction is to explore the structure-activity relationship of N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide and its derivatives to optimize its pharmacological properties. Furthermore, the development of novel drug delivery systems for N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide could improve its bioavailability and efficacy.

Scientific Research Applications

N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has been extensively studied for its potential therapeutic properties. It has been shown to possess antitumor, antiviral, and antifungal activities. N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has been reported to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and leukemia. It has also been shown to inhibit the replication of herpes simplex virus and human immunodeficiency virus. Furthermore, N'~1~,N'~2~-bis(4-chlorobenzylidene)ethanedihydrazide has been reported to possess antifungal activity against Candida albicans.